2-{[(2,4,5-Trimethylphenyl)sulfonyl]amino}benzoic acid

• IUPAC Name: 2-[(2,4,5-trimethylphenyl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C16H17NO4S/c1-10-8-12(3)15(9-11(10)2)22(20,21)17-14-7-5-4-6-13(14)16(18)19/h4-9,17H,1-3H3,(H,18,19)
• InChI Key: AKYSJEFHNGDVNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NC2=CC=CC=C2C(=O)O)C
• Molecular Formula: C16H17NO4S
• Molecular Weight: 319.4 g/mol

Description

“2-{[(2,4,5-Trimethylphenyl)sulfonyl]amino}benzoic acid” is a chemical compound with the molecular formula C16H17NO4S. It has an average mass of 319.375 Da and a monoisotopic mass of 319.087830 Da.

Synthesis Analysis

The synthesis of sulfonamides like “2-{[(2,4,5-Trimethylphenyl)sulfonyl]amino}benzoic acid” can be achieved through various methods. One common method involves the reaction of sulfonic acids or its sodium salts under microwave irradiation. Another method involves the use of calcium triflimide and DABCO to activate sulfamoyl fluorides, fluorosulfates, and sulfonyl fluorides for SuFEx with amines.

Molecular Structure Analysis

The molecular structure of “2-{[(2,4,5-Trimethylphenyl)sulfonyl]amino}benzoic acid” consists of a benzoic acid group attached to a sulfonamide group, which in turn is attached to a trimethylphenyl group.

Chemical Reactions Analysis

The chemical reactions involving “2-{[(2,4,5-Trimethylphenyl)sulfonyl]amino}benzoic acid” would likely involve electrophilic aromatic substitution, a common reaction type for aromatic compounds. The key step in this type of reaction is the attack of an electrophile at carbon to form a cationic intermediate.

Scientific Research Applications

Electrochemical Properties and Applications

The electrochemical behavior of compounds closely related to 2-{[(2,4,5-Trimethylphenyl)sulfonyl]amino}benzoic acid has been extensively studied. Mandić et al. (2004) investigated the electrochemical reduction of azo bond-containing benzoic acids, shedding light on the mechanism and kinetics crucial for developing electrochemical sensors or synthesizing electroactive materials (Mandić et al., 2004).

Membrane Science for Dye Treatment

In membrane science, novel sulfonated thin-film composite nanofiltration membranes were developed using sulfonated aromatic diamine monomers, which showed improved water flux and dye rejection capabilities (Liu et al., 2012). This research is significant for water purification and treatment applications, especially in removing harmful dyes from industrial wastewater.

Organic Synthesis and Functionalization

Copper-mediated and palladium-catalyzed reactions have been utilized for the sulfonylation and functionalization of benzoic acid derivatives. Liu et al. (2015) demonstrated copper-mediated direct ortho C-H bond sulfonylation of benzoic acid derivatives with sodium sulfinates, providing a pathway to synthesize various aryl sulfones with excellent regioselectivity (Liu et al., 2015). Similarly, Li et al. (2016) reported on Pd(II)-catalyzed meta-C–H functionalizations, offering tools for selective organic synthesis (Li et al., 2016).

Material Science and Antimicrobial Applications

In material science, sulfonamides derived from benzoic acid have been synthesized and evaluated for antimicrobial activities. Dineshkumar and Thirunarayanan (2019) synthesized 4-(substituted phenylsulfonamido)benzoic acids, demonstrating significant antimicrobial properties, which could be applied in developing new antimicrobial agents (Dineshkumar & Thirunarayanan, 2019).